Cas no 610778-85-3 (Isobonducellin)

Isobonducellin is a bioactive compound derived from the Caesalpinia species, notably recognized for its potential pharmacological properties. Structurally classified as a homoisoflavonoid, it exhibits notable anti-inflammatory and antioxidant activities, making it a subject of interest in medicinal chemistry research. Preliminary studies suggest its ability to modulate oxidative stress pathways and inhibit pro-inflammatory cytokines, which may have implications for therapeutic applications. Its molecular stability and selectivity further enhance its utility as a lead compound in drug discovery. Isobonducellin's natural origin and mechanistic versatility position it as a promising candidate for further investigation in targeted biomedical interventions.

Isobonducellin structure

Product Name:Isobonducellin

CAS No:610778-85-3

MF:C₁₇H₁₄O₄

MW:282.290665149689

CID:837459

PubChem ID:10423880

Update Time:2025-10-23

Isobonducellin Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-3-[(4-methoxyphenyl)methylene]-, (3Z)-
- Isobonducellin
- (3Z)-7-Hydroxy-3-(4-methoxybenzylidene)-2,3-dihydro-4H-chromen-4- one
- 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-3-[(4-methoxyphenyl)methylene]-, (3Z)-
- cis-1-Acetoxy-7-hexadecene
- cis-7-Hexadecen-1-yl acetate
- cis-7-Hexadecenyl acetate
- Hexalene
- Hexalure
- Z-7-Hexadecenylacetat
- (3Z)-2,3-Dihydro-7-hydroxy-3-[(4-methoxyphenyl)methylene]-4H-1-benzopyran-4-one
- 610778-85-3
- CHEMBL1253830
- AKOS040761873
- (3Z)-7-hydroxy-3-[(4-methoxyphenyl)methylidene]chromen-4-one
- FS-8870
- (z)-7-hydroxy-3-(4'-methoxybenzylidene) chroman-4-one
- [ "" ]
- DA-64523
- (3Z)-7-hydroxy-3-((4-methoxyphenyl)methylidene)chromen-4-one
- Inchi： 1S/C17H14O4/c1-20-14-5-2-11(3-6-14)8-12-10-21-16-9-13(18)4-7-15(16)17(12)19/h2-9,18H,10H2,1H3/b12-8-
- InChI Key： DLQSYZMPSWHYMW-WQLSENKSSA-N
- SMILES： O1C2C=C(C=CC=2C(/C(=C\C2C=CC(=CC=2)OC)/C1)=O)O

Computed Properties

Exact Mass: 282.08900
Monoisotopic Mass: 282.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.3±0.1 g/cm3
Boiling Point: 526.3±50.0 °C at 760 mmHg
Flash Point: 199.3±23.6 °C
PSA: 55.76000
LogP: 3.05950
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Isobonducellin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Isobonducellin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I48550-5mg	(3Z)-7-Hydroxy-3-(4-methoxybenzylidene)-2,3-dihydro-4H-chromen-4- one	610778-85-3	,HPLC≥98%	5mg	¥4800.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4266-5 mg	Isobonducellin	610778-85-3		5mg	￥4231.00	2022-04-26
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP02034-5mg	Isobonducellin	610778-85-3	98.0%	5mg	¥3500	2023-09-19
TargetMol Chemicals	TN4266-5mg	Isobonducellin	610778-85-3		5mg	￥ 3330	2024-07-20
TargetMol Chemicals	TN4266-5 mg	Isobonducellin	610778-85-3	98%	5mg	￥ 3,330	2023-07-11
TargetMol Chemicals	TN4266-1 mL * 10 mM (in DMSO)	Isobonducellin	610778-85-3	98%	1 mL * 10 mM (in DMSO)	￥ 3430	2023-09-15
A2B Chem LLC	AG74830-5mg	Isobonducellin	610778-85-3		5mg	$594.00	2024-04-19
TargetMol Chemicals	TN4266-1 ml * 10 mm	Isobonducellin	610778-85-3		1 ml * 10 mm	￥ 3430	2024-07-20